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Compound of Interest

5-Chloro-2-hydroxy-n-(2-
Compound Name:
hydroxyethyl)benzamide

CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

\ J

Application Note: Comprehensive Assay Development Guide for 5-Chloro-2-hydroxy-N-(2-
hydroxyethyl)benzamide

Introduction & Compound Profile

5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (hereafter referred to as 5-Cl-Sal-HE)
represents a distinct structural hybrid in the salicylamide class.[1] It combines the lipophilic,
electron-withdrawing core of classic uncouplers (e.g., Niclosamide, Oxyclozanide) with a
hydrophilic N-hydroxyethyl tail.[1]

This structural modification is critical in drug development as it addresses the primary limitation
of salicylanilides: poor aqueous solubility.[1] By replacing the hydrophobic aniline ring of
Niclosamide with a hydroxyethyl group, 5-Cl-Sal-HE serves as a model lead compound for
developing bioavailable mitochondrial modulators or anti-infectives.[1]

Chemical Structure Analysis for Assay Design:
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e Pharmacophore: The 5-chloro-2-hydroxybenzamide core is a protonophore (weak acid, pKa
~7-8), capable of shuttling protons across mitochondrial membranes.[1]

» Metabolic Handle: The primary alcohol on the N-ethyl side chain is a prime site for Phase Il
conjugation (Glucuronidation/Sulfation).[1]

o Detection: The chlorine atom provides a distinct mass spectral signature (M+2 isotope),
while the phenolic ring offers pH-dependent UV absorption.[1]

Analytical Method Development (HPLC-UV-MS)

Before biological testing, a robust quantitation method is required.[1] The phenolic nature of 5-
Cl-Sal-HE requires careful pH control in the mobile phase to prevent peak tailing.[1]

Protocol: Chromatographic Separation

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 pm, 4.6 x 100 mm).[1]
o Mobile Phase A: 0.1% Formic Acid in Water (Maintains phenol in protonated state).[1]
o Mobile Phase B: Acetonitrile (ACN).[1]
o Gradient: 5% B to 95% B over 10 minutes.
e Flow Rate: 1.0 mL/min.[1]
e Detection (UV):
o 270 nm: Primary absorbance max (Benzamide

).[1]
o 310 nm: Secondary band (Phenolic shift).[1]

¢ Detection (MS): ESI Positive Mode (M+H) and Negative Mode (M-H).

Expert Insight: In ESI Negative mode, the phenolic proton is easily abstracted, often yielding
higher sensitivity than Positive mode for salicylamides.[1] The chlorine isotope pattern (3:1 ratio
of
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Cl:

Cl) is mandatory for confirming peak identity in complex biological matrices.[1]

Physicochemical Profiling: Solubility & pKa

The biological activity of 5-Cl-Sal-HE is governed by its ability to partition into membranes
(LogD) and release a proton (pKa).[1]

Protocol: pH-Metric LogD Determination

e Principle: Potentiometric titration in a dual-phase system (Water/Octanol).
e Procedure:

o Dissolve 5-Cl-Sal-HE in 0.1 M KCI (ionic strength adjuster).

o Titrate with 0.1 M KOH from pH 2.0 to pH 12.0.[1]

o Repeat with varying ratios of octanol.
o Data Output:

o pKa (Phenol): Expected ~7.5 — 8.2 (The 5-ClI enhances acidity vs. unsubstituted
salicylamide).[1]

o LogP (Neutral): Measure of intrinsic lipophilicity.[1]
o LogD (pH 7.4): The effective distribution coefficient at physiological pH.[1]

Table 1: Expected Physicochemical Parameters
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Parameter Estimated Value Significance

Determines proton
shuttling capacity at

pKa (Phenolic) 7.8%£0.3 . ) .
mitochondrial pH gradient.
[1]
Moderate lipophilicity; sufficient
for membrane permeability but
LogP 18-22

soluble enough for oral

delivery.[1]

| Solubility (pH 7.4) | >100 uM | Significantly higher than Niclosamide (<1 puM), enabling simpler

formulation.[1] |

In Vitro Metabolic Stability (Phase | & 1l)

The N-hydroxyethyl tail introduces a metabolic liability not present in diaryl-salicylanilides:

direct conjugation of the primary alcohol.[1]

Protocol: Microsomal Stability Assay

e System: Pooled Human Liver Microsomes (HLM) + NADPH (Phase ) + UDPGA (Phase II).
[1]

Substrate Conc: 1 uM 5-Cl-Sal-HE.

Incubation: 37°C for 0, 15, 30, 60 min.

Quench: Ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

Analysis: LC-MS/MS (MRM mode).

Metabolic Pathway Visualization (Graphviz) The following diagram illustrates the potential
biotransformation pathways that must be monitored.
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Figure 1: Predicted metabolic fate of 5-Cl-Sal-HE.[1] The primary alcohol (hydroxyethyl tail) is
the most vulnerable site for glucuronidation, potentially limiting half-life.[1]

Functional Bioassay: Mitochondrial Uncoupling

The core utility of 5-ClI-Sal-HE lies in its potential to uncouple oxidative phosphorylation
(OXPHOS).[1] This assay validates the compound's mechanism of action.[1]

Protocol: Seahorse XF Cell Mito Stress Test

Objective: Measure Oxygen Consumption Rate (OCR) in adherent cells (e.g., HepG2 or C2C12
myoblasts) treated with 5-Cl-Sal-HE.[1]

Step-by-Step Workflow:
e Seeding: Plate cells (10,000/well) in XF96 microplates 24h prior.

e Media Exchange: Replace growth media with XF Assay Media (pH 7.4, unbuffered)
containing 10 mM Glucose, 1 mM Pyruvate, 2 mM Glutamine.

e Compound Injection Strategy:
o Port A: 5-Cl-Sal-HE (Titration: 0.1, 0.5, 1, 5, 10 uM).[1]

o Port B: Oligomycin (ATP Synthase Inhibitor) — 1 pM.[1]
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o Port C: FCCP (Positive Control Uncoupler) — 0.5 pM.[1]

o Port D: Rotenone/Antimycin A (ETC Inhibitors).[1]

e Readout Interpretation:
o Basal Respiration: Should increase if uncoupling occurs.[1]
o ATP-Linked Respiration: Should decrease.[1]
o Maximal Respiration: Defines the therapeutic window before toxicity.[1]

Critical Success Factor: True uncouplers increase OCR without inhibiting the Electron
Transport Chain (ETC).[1] If OCR drops immediately upon injection, 5-Cl-Sal-HE is acting as a
respiratory toxin (Complex /11l inhibitor), not an uncoupler.[1]

Safety Profiling: Cytotoxicity (ATP Depletion)[1]

Since uncouplers deplete cellular ATP, the therapeutic index is defined by the gap between
effective uncoupling (mild ATP reduction) and cytotoxicity (severe ATP collapse leading to
necrosis).[1]

Protocol: CellTiter-Glo Luminescent Assay
o Cells: HepG2 (Liver model) and HEK293 (Kidney model).[1]

e Treatment: 24-hour incubation with 5-CI-Sal-HE (0 — 100 pM).

o Detection: Add CellTiter-Glo reagent (lyses cells and generates luminescence proportional to
ATP).[1]

» Data Analysis: Plot Relative Luminescence Units (RLU) vs. Log[Concentration] to determine
IC50.

Interpretation:
« |deal Profile: IC50 (Cytotoxicity) > 10x EC50 (Uncoupling/Seahorse).[1]

e Risk Flag: If IC50 = EC50, the compound has no therapeutic window.[1]
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Figure 2: Logical flow for characterizing 5-Cl-Sal-HE. Physicochemical validation must precede
biological testing to avoid false negatives due to precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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